Cas no 1250487-60-5 (1-(3-Methoxyphenyl)ethane-1-sulfonamide)

• Product Name: 1-(3-Methoxyphenyl)ethane-1-sulfonamide
• CAS No: 1250487-60-5
• MF: C₉H₁₃NO₃S
• MW: 215.269421339035
• MDL: MFCD16672023
• CID: 4581628
• PubChem ID: 114999096
• Update Time: 2025-06-10

1-(3-Methoxyphenyl)ethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-(3-methoxyphenyl)ethane-1-sulfonamide
• 1-(3-methoxyphenyl)ethanesulfonamide
• Z2755724123
• 1-(3-Methoxyphenyl)ethane-1-sulfonamide

• MDL： MFCD16672023
• Inchi： 1S/C9H13NO3S/c1-7(14(10,11)12)8-4-3-5-9(6-8)13-2/h3-7H,1-2H3,(H2,10,11,12)
• InChI Key： URXVKKPWKMSYAG-UHFFFAOYSA-N
• SMILES： S(C(C)C1C=CC=C(C=1)OC)(N)(=O)=O

Computed Properties

• Exact Mass: 215.062
• Monoisotopic Mass: 215.062
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 77.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 1-(3-Methoxyphenyl)ethane-1-sulfonamide

Comprehensive Overview of 1-(3-Methoxyphenyl)ethane-1-sulfonamide (CAS No. 1250487-60-5)

1-(3-Methoxyphenyl)ethane-1-sulfonamide, with the CAS number 1250487-60-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This sulfonamide derivative is characterized by its unique molecular structure, featuring a methoxyphenyl group attached to an ethane-sulfonamide backbone. Its chemical properties make it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents.

The compound’s sulfonamide functional group is a key feature, as it is widely recognized for its role in medicinal chemistry. Sulfonamides are known for their antibacterial, antiviral, and anti-inflammatory properties, which has led to increased interest in derivatives like 1-(3-Methoxyphenyl)ethane-1-sulfonamide. Researchers are exploring its potential applications in drug discovery, especially in targeting enzymes such as carbonic anhydrases and proteases, which are critical in various disease pathways.

In recent years, the demand for sulfonamide-based compounds has surged due to their versatility and efficacy. A common question among researchers is, "What are the synthetic routes for 1-(3-Methoxyphenyl)ethane-1-sulfonamide?" The compound is typically synthesized through multi-step organic reactions, including sulfonation and amidation processes, with careful optimization to ensure high yield and purity. Its methoxy group further enhances its solubility and reactivity, making it a preferred choice for further chemical modifications.

Another trending topic in the scientific community is the green chemistry approach to synthesizing such compounds. Researchers are increasingly focused on eco-friendly methods to produce 1-(3-Methoxyphenyl)ethane-1-sulfonamide, minimizing hazardous byproducts and energy consumption. This aligns with global sustainability goals and addresses the growing concern over environmental impact in chemical manufacturing.

The compound’s potential extends beyond pharmaceuticals. It is also being investigated in material science, particularly in the development of advanced polymers and functional coatings. Its ability to form stable bonds with other molecules makes it a candidate for creating high-performance materials with tailored properties. This dual applicability in both life sciences and industrial applications underscores its importance in modern research.

For those searching for "CAS 1250487-60-5 suppliers" or "1-(3-Methoxyphenyl)ethane-1-sulfonamide price," it is essential to note that the compound is available through specialized chemical vendors. Due to its niche application, pricing and availability may vary based on purity and scale. Researchers are advised to verify the analytical data (e.g., NMR, HPLC) provided by suppliers to ensure quality.

In conclusion, 1-(3-Methoxyphenyl)ethane-1-sulfonamide (CAS No. 1250487-60-5) represents a promising compound with broad interdisciplinary relevance. Its structural features and functional groups open doors to innovative applications, from drug development to sustainable materials. As research progresses, this compound is likely to play a pivotal role in addressing some of the most pressing challenges in science and technology.